1-benzyl-4-isocyanato-4-phenylpiperidine
Overview
Description
1-Benzyl-4-isocyanato-4-phenylpiperidine is an organic compound with the molecular formula C19H22N2O. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 66°C. It is an isocyanate and is used in organic synthesis and as an intermediate in the manufacture of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
1-Benzyl-4-isocyanato-4-phenylpiperidine has been used in scientific research to synthesize a variety of compounds, including peptides, alkaloids, and amino acids. It has also been used in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Mechanism of Action
1-Benzyl-4-isocyanato-4-phenylpiperidine acts as an electrophilic reagent, forming a covalent bond between the carbon and nitrogen atoms of the isocyanate and the carbon and hydrogen atoms of the substrate. This covalent bond is then broken, releasing the product and regenerating the isocyanate.
Biochemical and Physiological Effects
1-Benzyl-4-isocyanato-4-phenylpiperidine is not known to have any direct biochemical or physiological effects. However, it can be used as an intermediate in the synthesis of compounds that may have biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
1-Benzyl-4-isocyanato-4-phenylpiperidine has several advantages for use in laboratory experiments, including its low cost and easy availability. It is also a relatively stable compound and does not require special handling or storage. However, it is an irritant and can cause skin and eye irritation, so it should be handled with caution.
Future Directions
1-Benzyl-4-isocyanato-4-phenylpiperidine has potential applications in the synthesis of pharmaceuticals, dyes, and other organic compounds. It could also be used in the synthesis of peptides, alkaloids, and amino acids. Additionally, it could be used to synthesize novel compounds with potential therapeutic applications. Finally, it could be used to synthesize compounds with potential applications in the fields of nanotechnology, biotechnology, and materials science.
Synthesis Methods
1-Benzyl-4-isocyanato-4-phenylpiperidine can be synthesized from the reaction of 4-phenylpiperidine and 1-bromobenzene in the presence of potassium carbonate and potassium iodide in dimethylformamide (DMF). The reaction is carried out at room temperature for 10 hours, followed by the addition of aqueous hydrochloric acid to precipitate the product. The product is then filtered and washed with water to give a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-4-isocyanato-4-phenylpiperidine involves the reaction of benzylamine with phenyl isocyanate to form 1-benzyl-4-phenylcarbamoylpiperidine, which is then treated with phosgene to form 1-benzyl-4-isocyanato-4-phenylpiperidine.", "Starting Materials": [ "Benzylamine", "Phenyl isocyanate", "Phosgene" ], "Reaction": [ "Step 1: Benzylamine is reacted with phenyl isocyanate in the presence of a suitable solvent and a catalyst such as triethylamine to form 1-benzyl-4-phenylcarbamoylpiperidine.", "Step 2: 1-benzyl-4-phenylcarbamoylpiperidine is then treated with phosgene in the presence of a suitable solvent such as dichloromethane to form 1-benzyl-4-isocyanato-4-phenylpiperidine.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
2649055-36-5 |
Product Name |
1-benzyl-4-isocyanato-4-phenylpiperidine |
Molecular Formula |
C19H20N2O |
Molecular Weight |
292.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
